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Compound of Interest

Compound Name: BMS-1001

Cat. No.: B15612820

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the proper disposal of
BMS-1001, a potent inhibitor of the PD-1/PD-L1 interaction used in research settings. While a
specific Safety Data Sheet (SDS) for BMS-1001 is not publicly available, the following
procedures are based on established best practices for the disposal of research-grade
chemical compounds.

It is crucial to consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines and regulations before proceeding with any disposal protocol.

Key Chemical Properties of BMS-1001

Understanding the basic properties of a compound is the first step in safe handling and
disposal. Below is a summary of publicly available data for BMS-1001 and its hydrochloride
salt.
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BMS-1001 (Free

Property BMS-1001 HCI Reference
Base)

Molecular Formula C35H34N207 C35H35CIN207 [1112]

Molecular Weight 594.65 g/mol 631.12 g/mol [1][2]

CAS Number 2113650-03-4 2113650-04-5 [1][2]

N DMSO: 5.95 mg/mL DMSO: 11.5 mg/mL

Solubility [31[4]
(10.01 mMm) (18.22 mM)

Appearance Solid powder Solid powder [2]

Powder: -20°C for 3
years; 4°C for 2 years.  Dry, dark, and at 0-

Storage In solvent: -80°C for 6  4°C for short term; [1112]
months; -20°C for 1 -20°C for long term.
month.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE).

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles, and a laboratory coat when handling BMS-1001.

» Ventilation: Conduct all handling and disposal procedures within a certified chemical fume
hood to minimize inhalation exposure.

» Spill Management: In case of a spill, isolate the area and prevent the spread of the material.
Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect all solid and
absorbed material into a sealed, labeled hazardous waste container. Decontaminate the spill
area thoroughly.

Step-by-Step Disposal Protocol for BMS-1001
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The following protocol outlines the necessary steps for the safe disposal of BMS-1001 and
associated contaminated materials.

o Waste Segregation: Proper segregation of waste is critical to ensure safe and compliant
disposal.

o Solid Waste: Collect all solid forms of BMS-1001, including residual powder and
contaminated disposable items such as weigh boats, pipette tips, and gloves, in a
dedicated hazardous waste container. This container must be clearly labeled with the
chemical name ("BMS-1001") and the words "Hazardous Waste."

o Liquid Waste: Solutions containing BMS-1001 (e.g., dissolved in DMSO) must be collected
in a designated, sealed, and labeled hazardous liquid waste container.[5] Ensure the
container is chemically compatible with the solvent used.[5] Never pour chemical waste
down the drain.

o Sharps Waste: Any needles, syringes, or other sharp objects contaminated with BMS-
1001 must be disposed of in an approved, puncture-resistant sharps container.[6]

» Container Management:

o Empty Containers: Original containers of BMS-1001 should be triple-rinsed with a suitable
solvent (e.g., the solvent used in the experiment).[5] The rinsate must be collected and
disposed of as hazardous liquid waste.[5] After rinsing, deface the original label and
dispose of the empty container according to your institution's guidelines for non-hazardous
lab glass or plastic.

o Labeling: All waste containers must be accurately and clearly labeled with their contents.
o Decontamination:

o Thoroughly decontaminate all non-disposable equipment and surfaces that have come
into contact with BMS-1001. Use an appropriate solvent or cleaning agent, and collect all
cleaning materials (e.g., wipes) for disposal as solid hazardous waste.[5]

e Waste Storage and Collection:
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o Store all sealed and labeled hazardous waste containers in a designated, secure satellite
accumulation area within your laboratory. This area should be away from general traffic
and incompatible materials.[5]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[5] Be prepared to provide information about the
contents of the waste containers.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the BMS-1001 disposal process.
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BMS-1001 Disposal Workflow
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PD-1/PD-L1 Signaling Pathway Inhibition by BMS-
1001

BMS-1001 functions by disrupting the interaction between Programmed cell death protein 1
(PD-1) and its ligand, Programmed death-ligand 1 (PD-L1). This interaction is a key immune
checkpoint that tumor cells can exploit to evade the host immune system. By blocking this
interaction, BMS-1001 helps to restore the anti-tumor activity of T-cells.[3][7]
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Mechanism of BMS-1001 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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